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Compound of Interest

Compound Name: Marbofloxacin

Cat. No.: B1676072 Get Quote

An in-depth examination of the chemical properties, mechanism of action, and analytical

methodologies for the veterinary fluoroquinolone antibiotic, Marbofloxacin.

This technical guide provides a comprehensive overview of Marbofloxacin, a third-generation

fluoroquinolone antibiotic exclusively for veterinary use. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

identity, molecular structure, mechanism of action, antimicrobial spectrum, pharmacokinetic

properties, and analytical protocols.

Core Chemical and Physical Properties
Marbofloxacin is a synthetic, broad-spectrum antimicrobial agent. Its fundamental properties

are summarized below.

Property Value Reference

CAS Number 115550-35-1 [1][2][3][4]

Molecular Formula C₁₇H₁₉FN₄O₄ [1][4]

Molecular Weight 362.36 g/mol [1][2][4]

Appearance Light yellow crystalline powder [1]

Melting Point 268-269°C [1]

Solubility Freely soluble in water [1]
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Molecular Structure:

The chemical structure of Marbofloxacin is 9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-

piperazinyl)-7-oxo-7H-pyrido[3,2,1-ij][1][3][5]benzoxadiazine-6-carboxylic acid.[2] The

piperazine ring adopts a chair conformation, and the oxadiazinane ring displays an envelope

conformation.[6]

Mechanism of Action
Marbofloxacin exerts its bactericidal effect by inhibiting two essential bacterial enzymes: DNA

gyrase (a type II topoisomerase) and topoisomerase IV.[5][6][7] These enzymes are crucial for

bacterial DNA replication, transcription, repair, and recombination.

DNA Gyrase: In many bacteria, particularly Gram-negative species, DNA gyrase is the

primary target. This enzyme introduces negative supercoils into the DNA, a process

necessary to relieve torsional stress during DNA replication and transcription.

Topoisomerase IV: In some bacteria, especially Gram-positive species, topoisomerase IV is

the main target. This enzyme is responsible for decatenating newly replicated daughter

chromosomes, allowing for their segregation into daughter cells.

Marbofloxacin binds to the enzyme-DNA complex, stabilizing it and leading to double-strand

breaks in the bacterial chromosome.[8] This action blocks DNA replication and transcription,

ultimately resulting in bacterial cell death.[5] The bactericidal activity of marbofloxacin is

concentration-dependent.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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